N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C23H21N3O4S/c27-22(23(28)25-16-7-8-19-20(12-16)30-14-29-19)24-13-18(21-6-3-11-31-21)26-10-9-15-4-1-2-5-17(15)26/h1-8,11-12,18H,9-10,13-14H2,(H,24,27)(H,25,28)
• InChI Key: BJFGBTWGFOXGGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC4=C(C=C3)OCO4)C5=CC=CS5
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol
• CAS No.: 898424-38-9

Description

N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H21N3O4S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Materials Science

Compounds featuring benzodioxole, indole, and thiophene moieties are often investigated for their unique physical and chemical properties. For example, the study of azo polymers for reversible optical storage demonstrates the significance of specific structural components in creating materials with novel photoinduced birefringence capabilities, suggesting potential applications in optical data storage and photonic devices (X. Meng, A. Natansohn, C. Barrett, P. Rochon, 1996). Additionally, research on the synthesis and characterization of celecoxib derivatives highlights the diverse potential of structurally complex molecules for therapeutic applications (Ş. Küçükgüzel, I. Coskun, S. Aydin, et al., 2013).